Cas no 52786-29-5 (1,4-Pentanedione, 1-(2-furanyl)-)

• Product Name: 1,4-Pentanedione, 1-(2-furanyl)-
• CAS No: 52786-29-5
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD01316230
• CID: 358804
• PubChem ID: 2741848
• Update Time: 2025-10-28

1,4-Pentanedione, 1-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentanedione, 1-(2-furanyl)-
• 1-(furan-2-yl)pentane-1,4-dione
• CCG-53026
• AKOS005093164
• CS-0322977
• 1-(2-furyl)-1,4-pentanedione
• Maybridge1_008036
• HMS564F06
• DTXSID00372436
• VUPORCYUDRXENX-UHFFFAOYSA-N
• CCA78629
• 1-(uran-2-yl)pentane-1,4-dione
• 52786-29-5
• CHEBI:183687
• 4N-342S
• SR-01000642219-1
• 1-(2-Furyl)pentane-1,4-dione
• SCHEMBL8962313
• MFCD01316230

• MDL： MFCD01316230
• Inchi： 1S/C9H10O3/c1-7(10)4-5-8(11)9-3-2-6-12-9/h2-3,6H,4-5H2,1H3
• InChI Key： VUPORCYUDRXENX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CCC(C)=O)=O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,4-Pentanedione, 1-(2-furanyl)-

Recent Advances in the Study of 1,4-Pentanedione, 1-(2-furanyl)- (CAS 52786-29-5) in Chemical Biology and Pharmaceutical Research

The compound 1,4-Pentanedione, 1-(2-furanyl)- (CAS 52786-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the role of 1,4-Pentanedione, 1-(2-furanyl)- as a versatile intermediate in organic synthesis. Its furan moiety and diketone functionality make it a valuable building block for the construction of complex heterocyclic compounds, which are often found in bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel antimicrobial agents, showing promising activity against drug-resistant bacterial strains.

In the realm of pharmaceutical research, investigations into the biological activities of 1,4-Pentanedione, 1-(2-furanyl)- have revealed its potential as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge demonstrated that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting potential applications in the treatment of chronic inflammatory diseases. The mechanism of action appears to involve modulation of the NF-κB signaling pathway.

Further exploration of this compound's pharmacological properties has uncovered its potential in oncology research. A recent publication in Cancer Research reported that certain analogs of 1,4-Pentanedione, 1-(2-furanyl)- displayed selective cytotoxicity against various cancer cell lines, particularly those with upregulated oxidative stress pathways. The researchers proposed that the compound's ability to generate reactive oxygen species might contribute to its anticancer effects.

From a chemical biology perspective, studies have focused on understanding the structure-activity relationships of 1,4-Pentanedione, 1-(2-furanyl)- derivatives. Computational modeling and X-ray crystallography analyses have provided insights into how modifications to the furan ring or diketone moiety can significantly alter the compound's biological activity and target specificity. These findings are crucial for the rational design of more potent and selective drug candidates.

The safety profile and pharmacokinetic properties of 1,4-Pentanedione, 1-(2-furanyl)- have also been subjects of recent investigation. Toxicology studies in animal models have shown that the compound has a favorable safety margin at therapeutic doses, with minimal off-target effects. However, researchers have noted that further optimization of its metabolic stability may be necessary for clinical development.

Looking forward, the unique chemical properties of 1,4-Pentanedione, 1-(2-furanyl)- (CAS 52786-29-5) position it as a promising scaffold for the development of novel therapeutics across multiple disease areas. Current research efforts are focused on expanding its applications in targeted drug delivery systems and combination therapies. The compound's versatility and demonstrated biological activities suggest it will remain an important focus of chemical biology and pharmaceutical research in the coming years.